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Compound of Interest

Compound Name: Denudanolide A

Cat. No.: B602824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Denudanolide A, a naturally occurring compound, has garnered interest within the scientific

community. This document provides a detailed overview of its chemical identity, including its

CAS number and IUPAC name. It is intended to serve as a foundational resource for

researchers and professionals engaged in the fields of natural product chemistry,

pharmacology, and drug development.

Chemical Identification
A precise understanding of a compound's chemical identity is paramount for any scientific

investigation. The following table summarizes the key identifiers for Denudanolide A.

Identifier Value Citation

CAS Number 288259-72-3 [1][2]

IUPAC Name

(1S,4S,6S,8R,9R,12S,13S,16

R)-6,9-dihydroxy-7,7-dimethyl-

17-methylidene-3,10-

dioxatricyclo[12.4.0.0¹,⁶.0⁸,¹³]o

ctadecan-18-one
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Note: The IUPAC name is based on the chemical structure and nomenclature rules. While a

partial name was initially identified, further investigation is required for complete verification

from a definitive source.

Physicochemical Properties
Understanding the physicochemical properties of Denudanolide A is crucial for its handling,

formulation, and for interpreting its biological activity.

Property Value Citation

Molecular Formula C₂₀H₃₀O₅

Molecular Weight 366.45 g/mol

Appearance White to off-white solid

Solubility

Soluble in methanol, ethanol,

DMSO, and other organic

solvents. Poorly soluble in

water.

Note: The data presented in this table is a compilation from various chemical suppliers and

databases. Further experimental verification is recommended.

Biological Activity and Potential Applications
Initial studies and the structural class of Denudanolide A suggest potential biological activities

that warrant further investigation. As a diterpenoid lactone, it belongs to a class of compounds

known for a wide range of pharmacological effects.

Potential areas of research include:

Anti-inflammatory effects: Many diterpenoids exhibit potent anti-inflammatory properties by

modulating key signaling pathways.

Anticancer activity: The cytotoxic potential of related compounds against various cancer cell

lines is well-documented.
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Neuroprotective effects: Some natural products with similar structural motifs have shown

promise in protecting neuronal cells from damage.

Future research should focus on:

Elucidating the specific molecular targets of Denudanolide A.

Conducting comprehensive in vitro and in vivo studies to validate its therapeutic potential.

Investigating its structure-activity relationship to guide the synthesis of more potent and

selective analogs.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, and biological evaluation of

Denudanolide A are currently limited in publicly accessible literature. The following represents

a generalized workflow that researchers can adapt.

Isolation & Purification

Structural Elucidation

Biological Evaluation
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(e.g., Plant Material)
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Chromatographic Separation
(e.g., Column Chromatography, HPLC) Pure Denudanolide A Spectroscopic Analysis

(NMR, MS, IR)

X-ray Crystallography

In Vitro Assays
(e.g., Cell Viability, Enzyme Inhibition)

In Vivo Models
(e.g., Animal Studies) Mechanism of Action Studies
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Caption: Generalized workflow for the study of Denudanolide A.

Signaling Pathway Analysis
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Given the nascent stage of research on Denudanolide A, specific signaling pathways it

modulates have not yet been fully elucidated. However, based on the activities of structurally

related diterpenoids, a hypothetical signaling pathway diagram is presented below to guide

future investigations.
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Caption: Hypothetical signaling pathway for Denudanolide A.

Conclusion
Denudanolide A represents a promising natural product for further scientific exploration. This

guide provides the foundational chemical information necessary for researchers to embark on

more detailed investigations into its biological activities and therapeutic potential. The provided

workflows and hypothetical pathways are intended to serve as a starting point for designing
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future experiments. As more data becomes available, a clearer picture of the pharmacological

profile of Denudanolide A will emerge, potentially leading to the development of novel

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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